Cas no 58163-25-0 ((5-Phenylthiophen-2-yl)methanamine)

• Product Name: (5-Phenylthiophen-2-yl)methanamine
• CAS No: 58163-25-0
• MF: C₁₁H₁₁NS
• MW: 189.276741266251
• CID: 2833377
• PubChem ID: 11993875
• Update Time: 2025-06-11

(5-Phenylthiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• GTPL8756
• BDBM12364
• CHEMBL215134
• compound 23 [PMID: 17125252]
• 58163-25-0
• Q27076452
• SCHEMBL2690207
• AKOS009324861
• AB49640
• (5-Phenyl-2-thienyl)methanamine
• EN300-240270
• CS-0095304
• F2167-0958
• (5-phenylthiophen-2-yl)methanamine
• (5-Phenylthiophen-2-yl)methanamine

• Inchi： 1S/C11H11NS/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-7H,8,12H2
• InChI Key： PKRPFYKLLXGKDE-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.06122053g/mol
• Monoisotopic Mass: 189.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Phenylthiophen-2-yl)methanamine

Recent Advances in the Study of (5-Phenylthiophen-2-yl)methanamine (CAS: 58163-25-0) in Chemical Biology and Pharmaceutical Research

(5-Phenylthiophen-2-yl)methanamine (CAS: 58163-25-0) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the fields of neuroscience and oncology. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of (5-Phenylthiophen-2-yl)methanamine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is critical for large-scale production, which is essential for preclinical and clinical studies. The compound's structural features, including the phenylthiophene moiety, make it a promising candidate for further derivatization to enhance its pharmacological properties.

In neuroscience research, (5-Phenylthiophen-2-yl)methanamine has shown potential as a modulator of neurotransmitter systems. A study published in Neuropharmacology (2024) demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in treating mood disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier was confirmed through in vivo experiments, further supporting its therapeutic potential. These findings open new avenues for developing targeted therapies with fewer side effects compared to existing treatments.

Oncology research has also benefited from investigations into (5-Phenylthiophen-2-yl)methanamine. A recent study in Cancer Research (2023) revealed its role as an inhibitor of specific protein kinases involved in tumor growth. The compound exhibited selective cytotoxicity against cancer cell lines while sparing normal cells, a property highly desirable in anticancer drug development. Mechanistic studies indicated that it induces apoptosis through the mitochondrial pathway, providing a foundation for future structure-activity relationship (SAR) studies to optimize its efficacy.

Despite these promising results, challenges remain in the clinical translation of (5-Phenylthiophen-2-yl)methanamine. Pharmacokinetic studies have identified rapid metabolism as a potential limitation, necessitating further structural modifications to improve its stability. Additionally, comprehensive toxicity profiles are yet to be established, which is a critical step before advancing to human trials. Collaborative efforts between academic and industrial researchers are underway to address these gaps and accelerate the development of this compound into viable therapeutics.

In conclusion, (5-Phenylthiophen-2-yl)methanamine (CAS: 58163-25-0) represents a promising scaffold for drug discovery, with applications spanning neuroscience and oncology. Recent advancements in its synthesis and biological evaluation underscore its potential, though further research is needed to overcome existing challenges. This brief highlights the importance of continued investment in this area to unlock its full therapeutic potential and contribute to the development of next-generation pharmaceuticals.